Cas no 107978-83-6 (H-Arg-Glu-Asp-Val-OH trifluoroacetate salt)

• Product Name: H-Arg-Glu-Asp-Val-OH trifluoroacetate salt
• CAS No: 107978-83-6
• MF: C₂₀H₃₅N₇O₉
• MW: 517.533404588699
• MDL: MFCD00079937
• CID: 1184815
• Update Time: 2025-05-20

H-Arg-Glu-Asp-Val-OH trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[N-(N-L-arginyl-L-a-glutamyl)-L-a-aspartyl]-
• H-Arg-Glu-Asp-Val-OH
• (4S)-4-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-[[(2S)-3-carboxy-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• H-Arg-Glu-Asp-Val-OH trifluoroacetate salt

• MDL： MFCD00079937
• Inchi： 1S/C20H35N7O9/c1-9(2)15(19(35)36)27-18(34)12(8-14(30)31)26-17(33)11(5-6-13(28)29)25-16(32)10(21)4-3-7-24-20(22)23/h9-12,15H,3-8,21H2,1-2H3,(H,25,32)(H,26,33)(H,27,34)(H,28,29)(H,30,31)(H,35,36)(H4,22,23,24)/t10-,11-,12-,15-/m0/s1
• InChI Key： WMOHCDYSWGUDJC-ASHKBJFXSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CCC/N=C(\N)/N)N)=O)N[C@@H](CC(=O)O)C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 517.24962572 g/mol
• Monoisotopic Mass: 517.24962572 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.4
• Topological Polar Surface Area: 290
• Molecular Weight: 517.5

Additional information on H-Arg-Glu-Asp-Val-OH trifluoroacetate salt

H-Arg-Glu-Asp-Val-OH Trifluoroacetate Salt: A Comprehensive Overview

H-Arg-Glu-Asp-Val-OH trifluoroacetate salt, identified by the CAS number 107978-83-6, is a peptide derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a salt form of the peptide H-Arg-Glu-Asp-Val-OH, which consists of four amino acids: arginine (Arg), glutamic acid (Glu), aspartic acid (Asp), and valine (Val). The trifluoroacetate counterion adds stability and solubility to the molecule, making it suitable for various applications in research and development.

The structural composition of H-Arg-Glu-Asp-Val-OH trifluoroacetate salt is characterized by its peptide backbone, which is formed by the amide bonds linking the four amino acids. The sequence Arg-Glu-Asp-Val suggests a specific arrangement of amino acids that may influence the compound's bioactivity and functionality. Recent studies have highlighted the potential of this peptide in modulating cellular processes, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising areas of research involving CAS 107978-83-6 is its role in drug discovery. Scientists have explored its ability to act as a substrate for proteolytic enzymes, which could make it a valuable tool in understanding enzyme mechanisms and developing inhibitors. Additionally, the compound has been investigated for its potential as a bioactive agent in therapeutic applications, such as anti-inflammatory and anti-cancer treatments.

Recent advancements in peptide chemistry have enabled the synthesis of H-Arg-Glu-Asp-Val-OH trifluoroacetate salt with high purity and efficiency. Researchers have optimized synthetic protocols to minimize side reactions and improve yield, ensuring that the compound is readily available for experimental use. The trifluoroacetate salt form is particularly advantageous due to its stability under various storage conditions and its compatibility with analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, CAS 107978-83-6 has demonstrated potent inhibitory effects on certain proteases, making it a candidate for drug development targeting diseases associated with excessive protease activity. For instance, studies have shown that this compound can inhibit cysteine proteases, which are implicated in conditions such as arthritis and cancer. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for research into its potential role in neurodegenerative diseases.

The pharmacokinetic properties of H-ArG-GlU-AzP-VaL-OH trifluoroacetate salt have also been extensively studied. Research indicates that the compound exhibits moderate absorption and distribution profiles, with limited toxicity at therapeutic doses. These findings suggest that it could be developed into an orally bioavailable drug with minimal adverse effects.

In conclusion, CAS 107978-83-X, or H-ArG-GlU-AzP-VaL-OH triflate, represents a significant advancement in peptide chemistry and drug discovery. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in the development of novel therapeutic agents.